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Compound of Interest

Compound Name: M-Cresol-D7

CAS No.: 202325-51-7

Cat. No.: B580147

Get Quote

This guide provides an in-depth exploration of M-Cresol-D7 (3-Methylphenol-d7), a deuterated

analog of m-cresol. Designed for researchers, scientists, and professionals in drug

development, this document delves into the chemical properties, structure, and practical

applications of this stable isotope-labeled compound, with a focus on its pivotal role in

analytical chemistry and metabolic studies.

Introduction: The Significance of Deuteration in
Scientific Research
Deuterium, a stable isotope of hydrogen, has become an invaluable tool in modern drug

discovery and development. The substitution of hydrogen with deuterium can subtly yet

significantly alter the physicochemical properties of a molecule. This modification, known as

deuteration, is particularly impactful in modulating a drug's metabolic fate. The carbon-

deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a higher

energy barrier for bond cleavage. This phenomenon, termed the Kinetic Isotope Effect (KIE),

can slow down metabolic processes that involve the breaking of a C-H bond, a common step in

drug metabolism mediated by enzymes like the cytochrome P450 family.
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This alteration of metabolic pathways can offer several advantages in drug development,

including:

Improved Pharmacokinetic Profiles: Slower metabolism can lead to a longer drug half-life,

potentially reducing dosing frequency and improving patient compliance.

Reduced Formation of Toxic Metabolites: By altering metabolic routes, deuteration can

decrease the production of harmful byproducts.

Enhanced Therapeutic Efficacy: A longer duration of action can lead to improved drug

performance.

M-Cresol-D7 serves as a prime example of the practical application of deuteration, primarily as

an internal standard in analytical methodologies.

Chemical Structure and Physicochemical Properties
M-Cresol-D7 is a stable isotope-labeled analog of m-cresol where all seven hydrogen atoms

on the aromatic ring and the methyl group have been replaced by deuterium. The hydroxyl

group can also be deuterated (OD form), which enhances its isotopic stability by preventing

hydrogen-deuterium exchange in protic solvents.

Structure of M-Cresol-D7 (OD form):
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Caption: Chemical structure of M-Cresol-D7 (OD form).

Physicochemical Properties
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The table below summarizes the key physicochemical properties of M-Cresol-D7 and its non-

deuterated counterpart, m-cresol.

Property M-Cresol-D7 m-Cresol

Molecular Formula C₇D₇OD C₇H₈O

Molecular Weight 115.18 g/mol 108.14 g/mol

CAS Number 202325-51-7 108-39-4

Appearance - Colorless to yellowish liquid

Boiling Point - 202.8 °C

Melting Point - 11 °C

Density - 1.034 g/cm³

Solubility in Water - 2.35 g/100 mL at 20 °C

Synthesis of M-Cresol-D7
The synthesis of deuterated aromatic compounds like M-Cresol-D7 typically involves a

hydrogen-deuterium (H-D) exchange reaction. This process is generally carried out by treating

the non-deuterated organic compound with a deuterium source, such as heavy water (D₂O),

under high temperature and pressure.

Modern synthesis methods may employ microwave irradiation in a flow-type reactor to improve

reaction efficiency and production throughput. This approach allows for better control over

reaction conditions and facilitates a more straightforward separation of the deuterated product.

The general workflow for the synthesis of M-Cresol-D7 can be visualized as follows:

m-Cresol + D₂O High Temperature & Pressure
(Microwave Irradiation)

Reactants Liquid-Liquid SeparationReaction Mixture

M-Cresol-D7Organic Layer

H₂O/HDO

Aqueous Layer
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Caption: Generalized workflow for the synthesis of M-Cresol-D7.

Applications in Research and Development
The primary application of M-Cresol-D7 is as a stable isotope-labeled internal standard for

quantitative analysis using mass spectrometry (MS) techniques, such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Internal Standard in Mass Spectrometry
In quantitative MS, an internal standard is a compound with similar chemical and physical

properties to the analyte of interest, which is added in a known amount to the sample.

Deuterated compounds are ideal internal standards because they have nearly identical

chromatographic retention times and ionization efficiencies as their non-deuterated

counterparts, but can be distinguished by their higher mass. This allows for the correction of

variations in sample preparation, injection volume, and instrument response, leading to more

accurate and precise quantification.

The use of M-Cresol-D7 as an internal standard provides a distinct mass shift of +7 atomic

mass units (amu) compared to m-cresol, enabling clear differentiation in the mass

spectrometer.

Metabolic and Pharmacokinetic Studies
Understanding the metabolism of m-cresol is crucial for interpreting toxicological data and for

its application in drug development. m-Cresol is known to be metabolized in the liver, primarily

through oxidation by the cytochrome P450 enzyme system, followed by conjugation with

glucuronic acid or sulfate. The resulting metabolites are then excreted in the urine.

The use of M-Cresol-D7 in metabolic studies can help to elucidate these pathways. By tracking

the deuterated metabolites, researchers can gain a clearer understanding of the metabolic fate

of m-cresol.

Analytical Methodologies: A Practical Protocol
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The following is a representative protocol for the quantification of m-cresol in a biological matrix

using M-Cresol-D7 as an internal standard with LC-MS/MS.

Experimental Protocol: Quantification of m-Cresol in
Serum

Sample Preparation:

To 100 µL of serum, add 10 µL of M-Cresol-D7 internal standard solution (concentration to

be optimized based on expected analyte levels).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions:

LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate m-cresol from other matrix components (e.g., 5%

to 95% B over 5 minutes).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI), negative mode.
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MS/MS Transitions:

m-Cresol: Precursor ion (Q1) m/z 107 -> Product ion (Q3) m/z 92 (indicative of loss of a

methyl group).

M-Cresol-D7: Precursor ion (Q1) m/z 114 -> Product ion (Q3) m/z 96 (indicative of loss

of a deuterated methyl group).

The workflow for this analytical method can be summarized as follows:
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Caption: Workflow for the quantification of m-cresol using M-Cresol-D7.

Safety and Handling
M-Cresol-D7 should be handled with the same precautions as its non-deuterated counterpart.

m-Cresol is a toxic and corrosive substance that can cause severe skin burns and eye
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damage. It is also harmful if swallowed or in contact with skin. Always consult the Safety Data

Sheet (SDS) before handling this compound and use appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated

area or a fume hood.

Conclusion
M-Cresol-D7 is a powerful tool for researchers in analytical chemistry and drug development.

Its use as a stable isotope-labeled internal standard enables highly accurate and precise

quantification of m-cresol in complex biological matrices. Understanding the principles of

deuteration and the analytical methodologies for its application is essential for leveraging the

full potential of this compound in advancing scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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